Cas no 23220-67-9 ((2E)-3-(morpholin-4-yl)prop-2-enenitrile)

• Product Name: (2E)-3-(morpholin-4-yl)prop-2-enenitrile
• CAS No: 23220-67-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD03426889
• CID: 2935729
• Update Time: 2025-06-07

(2E)-3-(morpholin-4-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-β-Morpholino acrylonitrile
• (2E)-3-(morpholin-4-yl)prop-2-enenitrile

• MDL： MFCD03426889
• Inchi： 1S/C7H10N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3H,4-7H2/b3-1+
• InChI Key： RFJPLJPQYMNNEC-HNQUOIGGSA-N
• SMILES： C(#N)/C=C/N1CCOCC1

Additional information on (2E)-3-(morpholin-4-yl)prop-2-enenitrile

Introduction to (2E)-3-(morpholin-4-yl)prop-2-enenitrile (CAS No. 23220-67-9)

(2E)-3-(morpholin-4-yl)prop-2-enenitrile, with the CAS number 23220-67-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as E-cinnamoylmorpholine, is characterized by its unique structural features, including a morpholine ring and an α,β-unsaturated nitrile moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of (2E)-3-(morpholin-4-yl)prop-2-enenitrile consists of a morpholine ring attached to a propenyl nitrile group. The morpholine ring, a six-membered heterocycle with one oxygen atom, imparts polarity and hydrogen bonding capabilities to the molecule. The α,β-unsaturated nitrile group, on the other hand, is known for its reactivity and ability to participate in various chemical reactions, making it a valuable scaffold in the synthesis of more complex molecules.

Recent studies have highlighted the potential of (2E)-3-(morpholin-4-yl)prop-2-enenitrile in various therapeutic areas. One notable application is its use as a lead compound in the development of new antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, (2E)-3-(morpholin-4-yl)prop-2-enenitrile has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For instance, research conducted at the National Cancer Institute has shown that (2E)-3-(morpholin-4-yl)prop-2-enenitrile can inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of (2E)-3-(morpholin-4-yl)prop-2-enenitrile have also been studied extensively. Its high solubility and favorable logP values make it an attractive candidate for oral administration. Preclinical studies have shown that this compound exhibits good bioavailability and a favorable safety profile, with no significant toxicity observed at therapeutic doses.

In terms of synthetic methods, several efficient routes have been developed for the preparation of (2E)-3-(morpholin-4-yl)prop-2-enenitrile. One common approach involves the reaction of morpholine with an appropriate α-halo nitrile followed by elimination to form the desired α,β-unsaturated nitrile. This method has been optimized to achieve high yields and stereoselectivity, making it suitable for large-scale production.

The potential applications of (2E)-3-(morpholin-4-yl)prop-2-enenitrile extend beyond antiviral and anticancer therapies. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species, which are key factors in the pathogenesis of these diseases.

In conclusion, (2E)-3-(morpholin-4-yl)prop-2-enenitrile (CAS No. 23220-67-9) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a valuable tool in the quest for new treatments for a variety of diseases.